(6-Chloro-3-methyl-pyridin-2-yl)-dimethyl-amine

• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• IUPAC Name: 6-chloro-N,N,3-trimethylpyridin-2-amine
• InChI: InChI=1S/C8H11ClN2/c1-6-4-5-7(9)10-8(6)11(2)3/h4-5H,1-3H3
• InChI Key: SIPXLPGITZWTPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)Cl)N(C)C

Description

(6-Chloro-3-methyl-pyridin-2-yl)-dimethyl-amine is a useful research compound. Its molecular formula is C8H11ClN2 and its molecular weight is 170.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-Dichloro-3-methylpyridine (250 mg, 1.5 mmol) was dissolved in a 40% aqueous solution of dimethylamine (0.2 mL, 1.5 mmol) and stirred at 80° C. in a sealed tube for 16 hours. Then DCM was added. The organic layer was separated, dried (Na2SO4), filtered and the solvent evaporated in vacuo to yield (6-chloro-5-methyl-pyridin-2-yl)-dimethyl-amine and (6-chloro-3-methyl-pyridin-2-yl)-dimethyl-amine as a colorless oil that was used in the next step without further purification.